Cas no 146646-43-7 (13-HETE)

• Product Name: 13-HETE
• CAS No: 146646-43-7
• Molecular Formula: C₂₀H₃₂O₃
• Molecular Weight: 320.466286659241
• CID: 6641261

13-HETE Properties

Names and Identifiers

• 13-Hydroxyarachidonic acid
• 13-hydroxy-(5Z,8Z,11Z,14Z)-icosatetraenoic acid
• 13-hydroxy-(5Z,8Z,11Z,14Z)-eicosatetraenoic acid
• (5Z,8Z,11Z,14Z)-13-hydroxyicosatetraenoic acid
• 13-Hydroxyeicosatetraenoic acid
• 13-HAA

• InChIKey： SAKQICHVWOJSNI-BWWNDVLWSA-N
• Inchi： 1S/C20H32O3/c1-2-3-4-10-13-16-19(21)17-14-11-8-6-5-7-9-12-15-18-20(22)23/h6-9,13-14,16-17,19,21H,2-5,10-12,15,18H2,1H3,(H,22,23)/b8-6-,9-7-,16-13-,17-14-
• SMILES： O=C(O)CCC/C=C\C/C=C\C/C=C\C(O)/C=C\CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• XLogP3: 6.303